Cas no 88069-95-8 (Cyclohexanol, 4-pentyl-1-phenyl-)
88069-95-8 structure
Product Name:Cyclohexanol, 4-pentyl-1-phenyl-
CAS No:88069-95-8
MF:C17H26O
MW:246.387745380402
CID:646364
PubChem ID:12354318
Update Time:2025-04-19
Cyclohexanol, 4-pentyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol, 4-pentyl-1-phenyl-
- 4-pentyl-1-phenylcyclohexan-1-ol
- Cyclohexanol,4-pentyl-1-phenyl
- 88069-95-8
- SCHEMBL11617618
- SCHEMBL11617614
- DTXSID90493604
-
- Inchi: 1S/C17H26O/c1-2-3-5-8-15-11-13-17(18,14-12-15)16-9-6-4-7-10-16/h4,6-7,9-10,15,18H,2-3,5,8,11-14H2,1H3
- InChI Key: UJQGCNBAGYHPHO-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC=CC=2)CCC(CCCCC)CC1
Computed Properties
- Exact Mass: 246.19800
- Monoisotopic Mass: 246.198365449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 4.64470
Cyclohexanol, 4-pentyl-1-phenyl- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
88069-95-8 (Cyclohexanol, 4-pentyl-1-phenyl-) Related Products
- 945-49-3(cyclohexyl(phenyl)methanol)
- 1589-60-2(1-Phenylcyclohexanol)
- 10487-96-4(1-phenylcyclopentan-1-ol)
- 4383-18-0(2-Phenyl-2-pentanol)
- 1565-75-9(2-phenylbutan-2-ol)
- 1565-71-5(3-Phenyl-3-pentanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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